Cas no 1215911-54-8 (2-(3-Bromo-4-methoxyphenyl)propanoic acid)

• Product Name: 2-(3-Bromo-4-methoxyphenyl)propanoic acid
• CAS No: 1215911-54-8
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5765470
• PubChem ID: 58033328
• Update Time: 2025-10-31

2-(3-Bromo-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methoxyphenyl)propanoic acid
• EN300-2006403
• 1215911-54-8
• SCHEMBL1679243
• Benzeneacetic acid, 3-bromo-4-methoxy-α-methyl-
• 2-(3-Bromo-4-methoxyphenyl)propanoic acid

• Inchi： 1S/C10H11BrO3/c1-6(10(12)13)7-3-4-9(14-2)8(11)5-7/h3-6H,1-2H3,(H,12,13)
• InChI Key： XHLLCEDTOQFCFS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(=O)O)C)OC

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• Boiling Point: 361.4±32.0 °C(Predicted)
• pka: 4.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(3-Bromo-4-methoxyphenyl)propanoic acid

Comprehensive Overview of 2-(3-Bromo-4-methoxyphenyl)propanoic acid (CAS No. 1215911-54-8)

2-(3-Bromo-4-methoxyphenyl)propanoic acid (CAS No. 1215911-54-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated derivative of phenylpropanoic acid is characterized by its unique structural features, including a methoxy group at the 4-position and a bromo substituent at the 3-position of the aromatic ring. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's molecular formula (C₁₀H₁₁BrO₃) and molecular weight (259.10 g/mol) make it a valuable intermediate in synthetic chemistry. Researchers frequently explore its utility in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings, due to the presence of the bromine atom. This reactivity aligns with current trends in green chemistry, where efficient catalytic methods are prioritized to minimize waste.

In the context of drug development, 2-(3-Bromo-4-methoxyphenyl)propanoic acid serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) analogs. The propanoic acid moiety is a common pharmacophore in NSAIDs like ibuprofen and naproxen, making this compound particularly relevant to pain management research. Recent studies have investigated its derivatives for potential COX-2 selectivity, a hot topic in medicinal chemistry aiming to reduce gastrointestinal side effects.

The methoxy group in this compound also contributes to its lipophilicity, a property crucial for drug absorption and blood-brain barrier penetration. This characteristic has sparked interest in central nervous system (CNS) drug design, especially for neurodegenerative diseases—a rapidly growing research area with increasing public awareness. Computational chemists often include this compound in QSAR studies to predict biological activity of novel analogs.

From a material science perspective, the compound's aromatic system and functional groups make it suitable for constructing organic electronic materials. Its potential application in OLEDs (organic light-emitting diodes) and photovoltaic cells aligns with the global push for sustainable energy solutions. The bromine atom facilitates polymerization reactions, enabling the creation of novel conductive polymers—a subject of intense research in renewable energy technologies.

Analytical characterization of 2-(3-Bromo-4-methoxyphenyl)propanoic acid typically involves HPLC, NMR spectroscopy (particularly ¹H and ¹³C), and mass spectrometry. These techniques verify purity and structure—critical parameters given the compound's use in sensitive applications. Recent advancements in microfluidic synthesis have enabled more efficient production of such intermediates, addressing industry demands for scalable processes.

Environmental considerations surrounding brominated compounds have led to improved synthetic methodologies for 1215911-54-8. Catalytic bromination techniques using N-bromosuccinimide (NBS) under mild conditions represent greener alternatives to traditional methods. This evolution reflects the chemical industry's response to REACH regulations and growing consumer interest in sustainable products.

In biochemical research, derivatives of this compound show promise as enzyme inhibitors, particularly for targets involved in inflammatory pathways. The combination of its aromatic system and carboxylic acid group allows for diverse interactions with biological macromolecules. Such applications are frequently discussed in forums focusing on personalized medicine and targeted therapies—topics dominating contemporary healthcare conversations.

The compound's crystalline properties have been studied using X-ray diffraction, revealing insights into molecular packing and intermolecular interactions. These findings contribute to the broader understanding of crystal engineering—a field gaining traction due to its implications for drug formulation and bioavailability enhancement.

As research continues, 2-(3-Bromo-4-methoxyphenyl)propanoic acid maintains its relevance across multiple disciplines. Its versatility as a building block in combinatorial chemistry libraries ensures ongoing utility in high-throughput screening campaigns. The compound exemplifies how structural modification of simple scaffolds can yield diverse biological activities—a principle driving modern drug discovery pipelines.

Storage and handling recommendations for this compound emphasize protection from moisture and light, with suggested storage under inert atmosphere at low temperatures. These precautions preserve the integrity of both the bromo substituent and acid functionality, ensuring consistent performance in downstream applications.

Future research directions may explore the compound's potential in bioconjugation chemistry, leveraging its reactive sites for antibody-drug conjugate development—an area experiencing exponential growth in oncology research. Additionally, its incorporation into metal-organic frameworks (MOFs) could unlock new applications in gas storage or catalysis, aligning with materials science innovations.